Cas no 30235-48-4 (3-Hydroxy Cyclobenzaprine (E / Z Mixture))

• Product Name: 3-Hydroxy Cyclobenzaprine (E / Z Mixture)
• CAS No: 30235-48-4
• Molecular Formula: C₂₀H₂₁NO
• Molecular Weight: 291.38684
• CID: 297227
• PubChem ID: 57376953

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cyclohepten-3-ol,5-[3-(dimethylamino)propylidene]-
• 3-Hydroxy Cyclobenzaprine
• 5-[3-(Dimethylamino)propylidene]-5H-dibenzo[a,d]cyclohepten-3-ol
• DTXSID101170075
• 2-[3-(dimethylamino)propylidene]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,9,11,13-heptaen-5-ol
• 30235-48-4
• AKOS030254552
• FT-0669500

• InChIKey： UHLPYBQGKLHIFK-UFWORHAWSA-N
• Inchi： InChI=1S/C20H21NO/c1-21(2)13-5-8-19-18-7-4-3-6-15(18)9-10-16-11-12-17(22)14-20(16)19/h3-4,6-12,14,22H,5,13H2,1-2H3/b19-8+
• SMILES： CN(CC/C=C1\C2=CC=CC=C2C=CC2C=CC(=CC\1=2)O)C

Computed Properties

• Exact Mass: 291.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 291.162314293g/mol
• Heavy Atom Count: 22
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 4.25940
• PSA: 23.47000
• Melting Point: 75-77°C

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Security Information

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes